Cas no 1391484-89-1 ((S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride
• CAS No: 1391484-89-1
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• MDL: MFCD12757228
• CID: 4761087
• PubChem ID: 121349807
• Update Time: 2026-02-26

(S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(trifluoromethoxy)phenyl)propan-1-amine hydrochloride
• MFCD12757228
• CS-0162126
• (1S)-1-[4-(trifluoromethoxy)phenyl]propan-1-amine hydrochloride
• BS-15331
• (S)-1-(4-(trifluoromethoxy)phenyl)propan-1-aminehydrochloride
• 1391484-89-1
• (1S)-1-[4-(TRIFLUOROMETHOXY)PHENYL]PROPYLAMINE HYDROCHLORIDE
• SCHEMBL17767241
• AKOS037648714
• (1S)-1-[4-(trifluoromethoxy)phenyl]propan-1-amine;hydrochloride
• (S)-1-(4-(TRIFLUOROMETHOXY)PHENYL)PROPAN-1-AMINE HCL
• (S)-1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride

• MDL： MFCD12757228
• Inchi： 1S/C10H12F3NO.ClH/c1-2-9(14)7-3-5-8(6-4-7)15-10(11,12)13;/h3-6,9H,2,14H2,1H3;1H/t9-;/m0./s1
• InChI Key： DWKXJMLQLSYEPD-FVGYRXGTSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)[C@H](CC)N)(F)F

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2